Cas no 29584-64-3 (3,5-Dimethoxycinnamic Acid Methyl Ester)

3,5-Dimethoxycinnamic Acid Methyl Ester is a synthetic ester derivative of cinnamic acid, characterized by the presence of methoxy groups at the 3 and 5 positions of the aromatic ring. This compound is commonly utilized in organic synthesis and pharmaceutical research due to its role as an intermediate in the preparation of more complex molecules. Its structural features, including the conjugated double bond and electron-donating methoxy groups, make it useful in photochemical applications and as a building block for flavonoids and other bioactive compounds. The esterification enhances its solubility in organic solvents, facilitating its use in various synthetic protocols.
3,5-Dimethoxycinnamic Acid Methyl Ester structure
29584-64-3 structure
Product Name:3,5-Dimethoxycinnamic Acid Methyl Ester
CAS No:29584-64-3
MF:C13H16O4
MW:236.263744354248
CID:2950722
PubChem ID:5799501
Update Time:2025-05-20

3,5-Dimethoxycinnamic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl (E)-3-(3,5-dimethoxyphenyl)-2-propenoate
    • 3,5-Dimethoxycinnamic acid ethyl ester
    • (E)-ethyl 3-(3,5-dimethoxyphenyl)acrylate
    • ethyl (E)-3-(3,5-dimethoxyphenyl)prop-2-enoate
    • Ethyl 3-(3,5-dimethoxyphenyl)acrylate
    • AMY16574
    • 3,5-Dimethoxybenzeneacrylic acid ethyl ester
    • 3,5-Dimethoxy-trans-cinnamic acid ethyl ester
    • 3-(3,5-DIMETHOXY-PHENYL)-ACRYLIC ACID ETHYL ESTER
    • MFCD00229399
    • 2-Propenoic acid, 3-(3,5-dimethoxyphenyl)-, ethyl ester, (2E)-
    • ethyl (2E)-3-(3,5-dimethoxyphenyl)prop-2-enoate
    • DB-290102
    • SCHEMBL224558
    • 29584-64-3
    • (E)-ethyl3-(3,5-dimethoxyphenyl)acrylate
    • F11714
    • EN300-1453835
    • AKOS008472035
    • 42174-79-8
    • 3,5-Dimethoxycinnamic Acid Methyl Ester
    • Inchi: 1S/C13H16O4/c1-4-17-13(14)6-5-10-7-11(15-2)9-12(8-10)16-3/h5-9H,4H2,1-3H3/b6-5+
    • InChI Key: BYIUFYLSBXPKEU-AATRIKPKSA-N
    • SMILES: O(C)C1C=C(C=C(/C=C/C(=O)OCC)C=1)OC

Computed Properties

  • Exact Mass: 236.10485899 g/mol
  • Monoisotopic Mass: 236.10485899 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.8
  • Molecular Weight: 236.26

Experimental Properties

  • Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.33 g/l) (25 º C),

3,5-Dimethoxycinnamic Acid Methyl Ester Pricemore >>

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Additional information on 3,5-Dimethoxycinnamic Acid Methyl Ester

Exploring the Properties and Applications of 3,5-Dimethoxycinnamic Acid Methyl Ester (CAS No. 29584-64-3)

3,5-Dimethoxycinnamic Acid Methyl Ester (CAS No. 29584-64-3) is a naturally derived or synthetically produced organic compound that has garnered significant attention in the fields of cosmetics, pharmaceuticals, and organic synthesis. This ester, characterized by its methoxy-substituted cinnamic acid backbone, is renowned for its unique chemical properties and versatile applications. With the growing consumer demand for natural skincare ingredients and plant-based antioxidants, this compound has become a focal point in research and product development.

The molecular structure of 3,5-Dimethoxycinnamic Acid Methyl Ester features two methoxy groups at the 3 and 5 positions of the phenyl ring, which enhance its stability and bioactivity. This structural feature makes it a valuable intermediate in the synthesis of flavonoids, UV filters, and anti-inflammatory agents. Recent studies have highlighted its potential as a tyrosinase inhibitor, a property highly sought after in the cosmetic industry for skin brightening formulations. As consumers increasingly search for natural alternatives to hydroquinone, this compound offers a promising solution.

In the realm of organic chemistry, 3,5-Dimethoxycinnamic Acid Methyl Ester serves as a key building block for the synthesis of more complex molecules. Its esterification and transesterification reactions are well-documented, making it a staple in laboratories focused on green chemistry and sustainable synthesis. Researchers are also exploring its role in photopolymerization, where its UV-absorbing properties can be leveraged for advanced material science applications.

The compound's relevance extends to the nutraceutical industry, where its antioxidant capacity is being investigated for potential health benefits. With the rise of functional foods and dietary supplements, 3,5-Dimethoxycinnamic Acid Methyl Ester is being studied for its ability to scavenge free radicals and support cellular health. This aligns with the growing trend of consumers searching for bioactive compounds that promote longevity and wellness.

From a commercial perspective, the demand for 3,5-Dimethoxycinnamic Acid Methyl Ester is driven by its multifunctionality. Manufacturers are incorporating it into cosmetic serums, anti-aging creams, and even hair care products due to its purported benefits for skin and scalp health. Online searches for natural cosmetic ingredients and safe synthetic alternatives often lead to discussions about this compound, highlighting its importance in modern formulation science.

In conclusion, 3,5-Dimethoxycinnamic Acid Methyl Ester (CAS No. 29584-64-3) stands out as a compound of significant scientific and industrial interest. Its applications span from cosmetic formulations to advanced material science, making it a subject of ongoing research and innovation. As the market continues to prioritize sustainability and natural solutions, this compound is poised to play an even greater role in future developments.

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